Cas no 2580207-47-0 (2-amino-4-(fluorosulfonyl)oxybenzoic acid)

• Product Name: 2-amino-4-(fluorosulfonyl)oxybenzoic acid
• CAS No: 2580207-47-0
• MF: C₇H₆FNO₅S
• MW: 235.1896443367
• CID: 5659811
• PubChem ID: 165887561
• Update Time: 2025-05-21

2-amino-4-(fluorosulfonyl)oxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2580207-47-0
• EN300-27728789
• 2-amino-4-[(fluorosulfonyl)oxy]benzoic acid
• 2-amino-4-(fluorosulfonyl)oxybenzoic acid

• Inchi： 1S/C7H6FNO5S/c8-15(12,13)14-4-1-2-5(7(10)11)6(9)3-4/h1-3H,9H2,(H,10,11)
• InChI Key： VCAKPMBWSDVITL-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC(C(=O)O)=C(C=1)N)F

Computed Properties

• Exact Mass: 234.99507163g/mol
• Monoisotopic Mass: 234.99507163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 115Ų

Additional information on 2-amino-4-(fluorosulfonyl)oxybenzoic acid

Comprehensive Overview of 2-amino-4-(fluorosulfonyl)oxybenzoic acid (CAS No. 2580207-47-0): Properties, Applications, and Industry Relevance

2-amino-4-(fluorosulfonyl)oxybenzoic acid (CAS No. 2580207-47-0) is a specialized fluorosulfonyl-containing benzoic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique amino and fluorosulfonyloxy functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure enables selective reactivity, making it valuable for designing biologically active molecules and high-performance materials.

In recent years, the demand for fluorinated building blocks like 2-amino-4-(fluorosulfonyl)oxybenzoic acid has surged due to their role in drug discovery. Researchers highlight its potential in modulating drug bioavailability and metabolic stability, aligning with the industry's focus on precision medicine. A 2023 study noted that fluorosulfonyl derivatives exhibit enhanced binding affinity in enzyme inhibition assays, a topic frequently searched in AI-driven drug design platforms.

The compound's synthetic utility extends to peptide conjugation and proteomics, addressing trending queries like "how to improve peptide stability" or "fluorosulfonyl crosslinking techniques." Its water-soluble carboxyl group further facilitates applications in bioconjugation, a hot topic in antibody-drug conjugate (ADC) development. Analytical techniques such as HPLC and LC-MS are typically employed to validate its purity, reflecting common search terms in quality control protocols.

From an environmental perspective, 2-amino-4-(fluorosulfonyl)oxybenzoic acid is studied for its green chemistry potential. Innovations in catalytic fluorination methods—often explored in sustainable synthesis forums—aim to reduce waste during its production. This aligns with the EPA’s Safer Choice initiative, a frequently searched regulatory benchmark.

In material science, the compound’s electrophilic fluorosulfonyl group enables covalent modifications of nanoparticles and polymers, resonating with queries like "surface functionalization for sensors." Its thermal stability (up to 200°C) makes it suitable for high-temperature applications, a niche yet growing search category in advanced material databases.

Regulatory compliance for CAS No. 2580207-47-0 adheres to REACH and FDA GMP standards, addressing frequent industry searches on "chemical compliance documentation." Suppliers often provide certificates of analysis (CoA) and safety data sheets (SDS), critical for laboratory procurement workflows.

Future research directions include optimizing scalable synthesis routes—a topic trending in process chemistry circles—and exploring its structure-activity relationships (SAR) in kinase inhibitor design. As AI-assisted molecular modeling gains traction, this compound’s role in virtual screening libraries is expected to expand.